Melamine-urea-formaldehyde

• CAS RN: 25036-13-9
• Molecular Formula: C5H12N8O2
• Molecular Weight: 216.20 g/mol
• IUPAC Name: formaldehyde;1,3,5-triazine-2,4,6-triamine;urea
• InChI: InChI=1S/C3H6N6.CH4N2O.CH2O/c4-1-7-2(5)9-3(6)8-1;2-1(3)4;1-2/h(H6,4,5,6,7,8,9);(H4,2,3,4);1H2
• InChI Key: HANVTCGOAROXMV-UHFFFAOYSA-N
• Canonical SMILES: C=O.C1(=NC(=NC(=N1)N)N)N.C(=O)(N)N
• Related CAS: 25036-13-9; 68442-58-0

Description

Melamine-urea-formaldehyde is a useful research compound. Its molecular formula is C5H12N8O2 and its molecular weight is 216.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Melamine-urea-formaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Melamine-urea-formaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A urea-formaldehyde-melamine prepolymer solution is prepared from 165 grams of 37% aqueous formaldehyde, 45 grams of water, 89 grams of urea and 1 gram of melamine, adjusted to pH 9.3 and heated for 1 hour at 65° C. One-hundred seventy grams of this prepolymer solution are emulsified in a solution of six grams of Tetronic 1502 dissolved in one-hundred grams of xylene, and 0.06 milliequivalents of sulfur dioxide (about 4 normal in xylene solution) is added, resulting in an exothermic reaction. After stirring for 1 hour, the solvent dispersion has little or no precipitate. Without any preliminary phase separation, the product is mixed with water to give about 16% total solids, and this "aqueous redispersion" is steam distilled under high-shear agitation to yield a product free of of residual xylene, closely resembling that described in Example 1. A paper coating prepared as described in Example 1 has a scatter coefficient of about 4,000 cm2 /gram.

Synthesis routes and methods II

Procedure details

A process for manufacturing microcapsules by dissolving or dispersing microcapsule contents in an aqueous solution of acrylic acid-methacrylic acid copolymer and/or acrylic acid-itaconic acid copolymer, then polymerizing urea and/or melamine and formaldehyde in the solution or dispersion adjusted to pH 2.5~6.0, and forming film of urea-formaldehyde copolymer, melamine-formaldehyde copolymer, or urea-melamine-formaldehyde copolymer around capusle contents.

Synthesis routes and methods III

Procedure details

To 56.9 g of a 37% aqueous solution of formaldehyde (formalin) adjusted to the pH of 8.6 by a 5% aqueous solution of sodium hydroxide, 22.6 g of melamine and 20.5 g of urea were added, mixed and dissolved at 50° C. with stirring, and water was added. After one hour, melamine-urea-formaldehyde prepolymer was obtained by cooling.